Cas no 1218718-35-4 (2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid)

• Product Name: 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid
• CAS No: 1218718-35-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6368512
• PubChem ID: 43809022
• Update Time: 2025-11-06

2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-9144454
• 2-[4-(2-hydroxyethyl)piperazin-1-yl]butanoic acid
• 1218718-35-4
• 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid

• Inchi： 1S/C10H20N2O3/c1-2-9(10(14)15)12-5-3-11(4-6-12)7-8-13/h9,13H,2-8H2,1H3,(H,14,15)
• InChI Key： IVAMSCMKJXNVOA-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1CCN(CCO)CC1)=O

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 64Ų

Additional information on 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid

Introduction to 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid (CAS No. 1218718-35-4)

2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid (CAS No. 1218718-35-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Hepipiperazinobutyric acid, is characterized by its unique structure, which includes a piperazine ring and a hydroxyethyl group, making it an attractive candidate for various biological and pharmacological studies.

The chemical structure of 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid consists of a butanoic acid moiety linked to a piperazine ring, which is further substituted with a hydroxyethyl group. This configuration imparts the compound with specific physicochemical properties, such as solubility in water and polar organic solvents, and the ability to form hydrogen bonds. These properties are crucial for its interactions with biological systems and its potential therapeutic applications.

Recent research has highlighted the potential of 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid in various therapeutic areas. One notable area of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling and are targets for many drugs. Studies have shown that 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling pathways.

In the context of neuropharmacology, 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid has been investigated for its effects on neurotransmitter systems. Research suggests that it may have agonistic or antagonistic properties at certain receptors, such as serotonin and dopamine receptors. These findings have implications for the development of new treatments for neurological disorders, including depression, anxiety, and neurodegenerative diseases.

Beyond its potential as a therapeutic agent, 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid is also used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows it to be incorporated into various scaffolds, making it a valuable intermediate in the development of new drugs and biologically active compounds. This versatility has led to its use in combinatorial chemistry and high-throughput screening assays, where it can be rapidly screened for novel biological activities.

The synthesis of 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid has been optimized through various methods, including classical organic synthesis routes and more modern techniques such as microwave-assisted synthesis. These methods have improved the yield and purity of the compound, making it more accessible for research purposes. Additionally, the development of scalable synthesis protocols has facilitated its production on larger scales, which is essential for preclinical and clinical studies.

In preclinical studies, 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid has demonstrated promising results in animal models of various diseases. For example, it has shown efficacy in reducing inflammation and pain in models of arthritis and neuropathic pain. These findings suggest that it may have potential as an anti-inflammatory or analgesic agent. Furthermore, preliminary studies have explored its effects on metabolic disorders, such as diabetes and obesity, where it has shown potential to improve insulin sensitivity and reduce adipose tissue inflammation.

The safety profile of 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid is another important aspect of its evaluation. Toxicological studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-[4-(2-Hydroxyethyl)piperazin-1-yl]butanoic acid (CAS No. 1218718-35-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in this field.